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Compound of Interest

Compound Name: Avibactam sodium hydrate

Cat. No.: B1149929

Essential Safety and Handling Guide for
Avibactam Sodium Hydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling of
Avibactam sodium hydrate in a laboratory setting. Adherence to these procedures is critical
to ensure personal safety and maintain experimental integrity.

Avibactam sodium hydrate is a non-f3-lactam -lactamase inhibitor.[1][2] While it has little
intrinsic antibacterial activity on its own, it is used in combination with antibiotics to combat
multi-drug-resistant Gram-negative bacterial pathogens.[3] Understanding its properties and
handling requirements is essential for its safe and effective use in research and development.

Personal Protective Equipment (PPE) and Hazard
Summary

Avibactam sodium hydrate is classified as hazardous.[1] It can cause skin irritation, serious
eye damage, and respiratory irritation.[2] It may also cause allergic skin reactions or asthma-
like symptoms if inhaled.[2][4] Therefore, stringent adherence to PPE protocols is mandatory.
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PPE Category Specification Rationale

Safety goggles with side- Protects against splashes and

Eye Protection )
shields.[5] dust.

Protective gloves (e.g., nitrile). Prevents skin contact and
[5][6] irritation.[6]

Hand Protection

Impervious clothing, such as a Protects against contamination

Body Protection )
lab coat.[1][5] of personal clothing.

) ) Suitable respirator or use in a Avoids inhalation of dust or
Respiratory Protection )
well-ventilated area. aerosols.[5]

Operational Plan: From Receipt to Disposal

This section outlines the step-by-step procedures for the safe handling of Avibactam sodium
hydrate throughout its lifecycle in the laboratory.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.

o Store in a tightly sealed container in a cool, well-ventilated area.[5]

o Recommended storage temperature is -20°C for long-term stability.[6]
2. Preparation of Stock Solutions:

e Solubility: Avibactam sodium hydrate is soluble in water and DMSO.[1] For example, its
solubility in PBS (pH 7.2) is approximately 10 mg/ml.[7]

e Procedure:

o Work in a chemical fume hood or a designated area with appropriate exhaust ventilation.

[5]

o Don all required PPE.
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o Weigh the desired amount of Avibactam sodium hydrate powder.

o Slowly add the powder to the solvent of choice (e.g., sterile water, DMSO) while stirring to
ensure complete dissolution.[7][8]

o If using water as the solvent for cell-based assays, filter-sterilize the solution using a 0.22
pm filter.[5]

o Storage of Stock Solutions: Aliquot the stock solution into smaller, single-use vials to avoid
repeated freeze-thaw cycles. Store at -80°C for up to 6 months or -20°C for up to 1 month.[5]

3. Experimental Use:

» Always handle solutions containing Avibactam sodium hydrate within a fume hood.
e Avoid the formation of aerosols.[5]

o Use proper pipetting techniques to prevent splashes and contamination.

4. Accidental Release Measures:

« In case of a spill, evacuate personnel from the immediate area.

e Wear full PPE, including respiratory protection.

 For liquid spills, absorb with an inert material (e.g., diatomite, universal binders).[5]

» For solid spills, carefully sweep up the material to avoid creating dust.

o Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[5]
e Collect all contaminated materials in a sealed container for proper disposal.[5]

Disposal Plan

All waste containing Avibactam sodium hydrate must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations.
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e Unused Product and Contaminated Materials: Collect in a designated, labeled hazardous
waste container.

o Disposal Method: Contact a licensed professional waste disposal service.[6] Incineration in a
chemical incinerator equipped with an afterburner and scrubber is a recommended disposal
method.[6][7]

o Contaminated Packaging: Dispose of as unused product.[6][7]

Experimental Workflow and Safety Precautions
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Safe Handling Workflow for Avibactam Sodium Hydrate

Preparation Continuous Safety Measures
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Weighing in Fume Hood

Dissolution in Solvent

Sterile Filtration (if aqueous)

Aliquoting for Storage

Stock Solution Storage (-80°C)

Experimentation

Experimental Use in Fume Hood

Disposal

Decontamination of Workspace & Equipment

Waste Collection (Labeled Container)

Professional Waste Disposal

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1149929?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for the safe handling of Avibactam sodium hydrate from receipt to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1149929?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

